Trichloro[3-(thiophen-2-YL)propyl]silane

• CAS No.: 105480-56-6
• Molecular Formula: C7H9Cl3SSi
• Molecular Weight: 259.7 g/mol
• IUPAC Name: trichloro(3-thiophen-2-ylpropyl)silane
• InChI: InChI=1S/C7H9Cl3SSi/c8-12(9,10)6-2-4-7-3-1-5-11-7/h1,3,5H,2,4,6H2
• InChI Key: VQUOZKYAOKYDIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCC[Si](Cl)(Cl)Cl

Description

Trichloro[3-(thiophen-2-YL)propyl]silane is a useful research compound. Its molecular formula is C7H9Cl3SSi and its molecular weight is 259.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Allylthiophene (25 g), 13 g of anhydrous toluene (13 g), and 250 mg of Platinum Catalyst were combined under nitrogen in a three-neck flask equipped with a reflux condenser and a dropping funnel. Then, 30 g of trichlorosilane was added drop-wise to the mixture. Upon completion of the addition, the mixture was heated to 60° C. and maintained at that temperature for 2 h. Then, the mixture was distilled at 150° C. and 0.02 ton to give 2-(3-trichlorosilylpropyl)thiophene as a colorless liquid: 1H NMR (CDCl3) δ 7.16 (dd, 1H, J=5.1, 0.9 Hz); 6.95 (dd, 1H, J=4.8, 3.3 Hz); 6.83 (m, 1H); 2.96 (t, 2H, J=7.2 Hz); 1.98 (m, 2H); 1.46 (m, 2H).